Cas no 1096852-41-3 ((2,5-difluorophenyl)methyl(pentan-3-yl)amine)

• Product Name: (2,5-difluorophenyl)methyl(pentan-3-yl)amine
• CAS No: 1096852-41-3
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 5205710
• PubChem ID: 43312518
• Update Time: 2025-05-20

(2,5-difluorophenyl)methyl(pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(2,5-Difluorophenyl)methyl](pentan-3-yl)amine
• Benzenemethanamine, N-(1-ethylpropyl)-2,5-difluoro-
• (2,5-difluorophenyl)methyl(pentan-3-yl)amine

• Inchi： 1S/C12H17F2N/c1-3-11(4-2)15-8-9-7-10(13)5-6-12(9)14/h5-7,11,15H,3-4,8H2,1-2H3
• InChI Key： ZBBLJBSYHLSPMT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CNC(CC)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 171
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2,5-difluorophenyl)methyl(pentan-3-yl)amine

Comprehensive Overview of (2,5-difluorophenyl)methyl(pentan-3-yl)amine (CAS No. 1096852-41-3)

(2,5-difluorophenyl)methyl(pentan-3-yl)amine, with the CAS number 1096852-41-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This amine derivative features a unique structural combination of a 2,5-difluorophenyl group and a pentan-3-yl chain, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated aromatic moiety may enhance bioavailability and metabolic stability.

The compound’s molecular structure is characterized by the presence of two fluorine atoms at the 2 and 5 positions of the phenyl ring, which can influence its electronic properties and reactivity. This feature aligns with current trends in medicinal chemistry, where fluorine substitution is widely explored to optimize drug candidates. Additionally, the pentan-3-ylamine side chain contributes to its lipophilicity, a critical factor in membrane permeability and target engagement.

In recent years, the demand for fluorinated building blocks like 1096852-41-3 has surged due to their role in developing next-generation therapeutics. Searches for terms such as "fluorine in drug design" and "amine derivatives in pharmaceuticals" reflect this growing interest. The compound’s versatility also extends to materials science, where its aromatic-amine hybrid structure could be leveraged for advanced polymer formulations or catalysis.

From a synthetic perspective, (2,5-difluorophenyl)methyl(pentan-3-yl)amine is often synthesized via reductive amination or nucleophilic substitution reactions. Its CAS registry number (1096852-41-3) ensures precise identification in chemical databases, aiding researchers in patent literature and structure-activity relationship (SAR) studies. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to confirm its purity and structural integrity.

Environmental and safety considerations are paramount when handling this compound. While not classified as hazardous, standard laboratory precautions—such as proper ventilation and personal protective equipment (PPE)—are recommended. The compound’s stability under ambient conditions and compatibility with common solvents enhance its practicality in industrial and academic settings.

Looking ahead, 1096852-41-3 is poised to play a pivotal role in high-throughput screening and fragment-based drug discovery. Its structural motifs align with emerging trends in precision medicine and bioconjugation, addressing frequent search queries like "amine-functionalized drug candidates" and "fluorine’s impact on pharmacokinetics." As research progresses, this compound may unlock novel pathways for therapeutic innovation and sustainable chemistry.